Cas no 2223029-83-0 (3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester)

3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester structure
2223029-83-0 structure
Product Name:3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester
CAS No:2223029-83-0
MF:C17H20BN3O2
MW:309.170603752136
CID:6822445
PubChem ID:133551903
Update Time:2025-03-04

3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • CS-30049
    • 2223029-83-0
    • 3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester
    • Inchi: 1S/C17H20BN3O2/c1-12-14(18-22-16(2,3)17(4,5)23-18)11-21(20-12)15-9-7-6-8-13(15)10-19/h6-9,11H,1-5H3
    • InChI Key: CBHWTUARUIMQJU-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN(C3C=CC=CC=3C#N)N=C2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 309.1648571Da
  • Monoisotopic Mass: 309.1648571Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.1Ų

3-Methyl-1-(2-cyanophenyl)-1H-pyrazole-4-boronic acid pinacol ester Related Literature

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